Cas no 256923-33-8 (7-Fluoro-4-hydroxy-3-nitroquinoline)

• Product Name: 7-Fluoro-4-hydroxy-3-nitroquinoline
• CAS No: 256923-33-8
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• MDL: MFCD09800465
• CID: 246935
• PubChem ID: 22648237
• Update Time: 2025-10-18

7-Fluoro-4-hydroxy-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol,7-fluoro-3-nitro-
• 7-fluoro-3-nitro-1H-quinolin-4-one
• 7-FLUORO-4-HYDROXY-3-NITROQUINOLINE
• 4-Quinolinol,7-fluoro-3-nitro
• 7-fluoranyl-3-nitro-1H-quinolin-4-one
• 7-Fluoro-3-nitro-quinolin-4-ol
• MFCD09800465
• CS-0171488
• AC-9288
• SCHEMBL5766464
• 7-Fluoro-3-nitroquinolin-4(1H)-one
• DTXSID30627325
• 7-fluoro-3-nitro4-quinolinol
• A817976
• AKOS025402455
• 256923-33-8
• AS-37746
• SB69505
• 866472-92-6
• 7-fluoro-3-nitroquinolin-4-ol
• 7-fluoro-3-nitro-4-quinolinol
• QQCYUTXNUGPTAV-UHFFFAOYSA-N
• DB-350744
• 7-Fluoro-4-hydroxy-3-nitroquinoline

• MDL： MFCD09800465
• Inchi： 1S/C9H5FN2O3/c10-5-1-2-6-7(3-5)11-4-8(9(6)13)12(14)15/h1-4H,(H,11,13)
• InChI Key： QQCYUTXNUGPTAV-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(=CNC=2C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.02800
• Monoisotopic Mass: 208.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• PSA: 78.94000
• LogP: 2.51090

7-Fluoro-4-hydroxy-3-nitroquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：Room temperature

Additional information on 7-Fluoro-4-hydroxy-3-nitroquinoline

Recent Advances in the Study of 7-Fluoro-4-hydroxy-3-nitroquinoline (CAS: 256923-33-8): A Comprehensive Research Brief

7-Fluoro-4-hydroxy-3-nitroquinoline (CAS: 256923-33-8) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its nitro and fluoro substituents, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of antimicrobial and anticancer research.

One of the key breakthroughs in the study of 7-Fluoro-4-hydroxy-3-nitroquinoline is its potential as an antimicrobial agent. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could pave the way for new classes of antibiotics. The researchers also noted that the fluoro and nitro groups play a critical role in enhancing the compound's bioavailability and target specificity.

In addition to its antimicrobial properties, 7-Fluoro-4-hydroxy-3-nitroquinoline has shown promise in oncology research. A recent preclinical study investigated its efficacy as a tyrosine kinase inhibitor, targeting specific pathways involved in cancer cell proliferation. The results, published in *Cancer Research*, indicated that the compound could selectively inhibit the activity of certain kinases while exhibiting minimal toxicity to normal cells. This selectivity is attributed to the compound's unique electronic and steric properties, which allow it to interact with specific amino acid residues in the kinase active site.

The synthesis and optimization of 7-Fluoro-4-hydroxy-3-nitroquinoline have also been areas of active research. A 2024 paper in *Organic Letters* detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. The authors emphasized the importance of controlling reaction conditions to minimize the formation of byproducts, which can affect the compound's biological activity. This advancement is expected to facilitate further pharmacological studies and potential clinical development.

Despite these promising findings, challenges remain in the development of 7-Fluoro-4-hydroxy-3-nitroquinoline as a therapeutic agent. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring structural analogs and formulation strategies to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into clinical applications.

In conclusion, 7-Fluoro-4-hydroxy-3-nitroquinoline (CAS: 256923-33-8) represents a versatile and promising compound in chemical biology and drug discovery. Its dual potential as an antimicrobial and anticancer agent, coupled with recent advancements in synthesis and mechanistic understanding, underscores its significance in contemporary research. Continued investigation into its pharmacological properties and therapeutic potential is warranted, with the ultimate goal of addressing unmet medical needs in infectious diseases and oncology.